Cas no 849035-96-7 (1-Iodo-3,5-bis(methylsulfonyl)benzene)

• Product Name: 1-Iodo-3,5-bis(methylsulfonyl)benzene
• CAS No: 849035-96-7
• MF: C₈H₉IO₄S₂
• MW: 360.189132452011
• MDL: MFCD04037973
• CID: 720240
• PubChem ID: 2761098
• Update Time: 2025-05-26

1-Iodo-3,5-bis(methylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-iodo-3,5-bis(methylsulfonyl)-
• 1-Iodo-3,5-bis(methylsulfonyl)benzene
• 1-iodo-3,5-bis(methylsulphonyl)benzene
• 1-iodo-3,5-dimethanesulfonylbenzene
• AKOS015853850
• ZIB03596
• DTXSID00375543
• 849035-96-7
• CS-0330914
• MFCD04037973

• MDL： MFCD04037973
• Inchi： 1S/C8H9IO4S2/c1-14(10,11)7-3-6(9)4-8(5-7)15(2,12)13/h3-5H,1-2H3
• InChI Key： UYRUGPWPAUYCBL-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)S(C)(=O)=O)S(C)(=O)=O

Computed Properties

• Exact Mass: 359.89900
• Monoisotopic Mass: 359.899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.846
• Melting Point: 212°C
• Boiling Point: 575 °C at 760 mmHg
• Flash Point: 301.5 °C
• PSA: 85.04000
• LogP: 3.25980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-Iodo-3,5-bis(methylsulfonyl)benzene

Recent Advances in the Application of 1-Iodo-3,5-bis(methylsulfonyl)benzene (CAS: 849035-96-7) in Chemical Biology and Pharmaceutical Research

The compound 1-Iodo-3,5-bis(methylsulfonyl)benzene (CAS: 849035-96-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This aromatic compound, characterized by an iodine substituent and two methylsulfonyl groups, serves as a valuable intermediate in the synthesis of complex molecules with potential therapeutic applications. Recent studies have explored its utility in cross-coupling reactions, medicinal chemistry, and materials science, highlighting its role in advancing drug discovery and development.

One of the most notable applications of 1-Iodo-3,5-bis(methylsulfonyl)benzene is its use in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing biaryl and alkynyl frameworks, which are common motifs in bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in synthesizing novel kinase inhibitors, showcasing its potential in targeting cancer-related pathways. The electron-withdrawing sulfonyl groups enhance the reactivity of the iodine substituent, facilitating efficient coupling under mild conditions.

In addition to its synthetic utility, 1-Iodo-3,5-bis(methylsulfonyl)benzene has been investigated for its role in the development of radiopharmaceuticals. The iodine atom in the compound can be replaced with radioactive isotopes like iodine-125 or iodine-131, enabling its use in imaging and targeted therapy. A recent preclinical study highlighted its application in labeling peptides for positron emission tomography (PET), offering a promising approach for diagnosing and monitoring diseases such as neuroendocrine tumors.

Furthermore, the compound's structural features have been leveraged in materials science, particularly in the design of organic electronic materials. Researchers have utilized its electron-deficient aromatic core to develop novel semiconductors with enhanced charge transport properties. A 2024 publication in Advanced Materials reported the incorporation of 1-Iodo-3,5-bis(methylsulfonyl)benzene-derived monomers into conjugated polymers, resulting in materials with improved stability and performance in organic field-effect transistors (OFETs).

Despite these advancements, challenges remain in optimizing the scalability and environmental impact of synthetic routes involving 1-Iodo-3,5-bis(methylsulfonyl)benzene. Recent efforts have focused on green chemistry approaches, such as catalytic C-H activation, to minimize waste and improve efficiency. Collaborative research between academia and industry is expected to further unlock the compound's potential, paving the way for innovative applications in drug discovery, diagnostics, and advanced materials.